Spirobrassinin

Spirobrassinin is a sulfur-containing phytoalexin first identified in the daikon radish (Raphanus sativus L. var. longipinnatus). It belongs to a class of compounds known as indole alkaloids, characterized by their unique spirocyclic structure, which integrates an oxindole framework. This compound plays a critical role in the plant's defense mechanisms against pathogens and is part of the broader category of phytoalexins, which are antimicrobial substances synthesized in response to stress or infection .

The chemical behavior of spirobrassinin is influenced by its spirocyclic structure, allowing it to participate in various reactions. Notably, spirobrassinin can undergo cyclization reactions, often mediated by reagents such as thionyl chloride or methanesulfonyl chloride. These reactions facilitate the formation of spiroindoline structures from precursors like dioxibrassinin . Additionally, spirobrassinin can interact with biological targets through mechanisms such as hydrogen bonding and π-π stacking, which are crucial for its biological activity .

Spirobrassinin exhibits significant biological activity, particularly as a herbicide and plant growth regulator. Its binding affinity to specific target proteins involved in plant growth regulation has been demonstrated through molecular docking studies. The compound interacts with proteins such as PSBD1, showing binding energies indicative of strong interactions that could lead to herbicidal effects . Furthermore, spirobrassinin has been shown to influence various biochemical pathways within plants, contributing to its role as a phytoalexin and enhancing the plant's resistance to pathogens .

The synthesis of spirobrassinin has been explored through various methods:

• Cyclization Reactions: Traditional methods involve cyclization of dioxibrassinin using thionyl chloride or methanesulfonyl chloride, yielding racemic spirobrassinin .
• One-Pot Enantioselective Synthesis: More recent approaches utilize one-pot reactions starting from L-tryptophan, resulting in the enantioselective synthesis of (S)-(-)-spirobrassinin through spirocyclization techniques .
• Alternative Synthetic Routes: Researchers have also developed alternative synthetic pathways that yield analogues of spirobrassinin, enhancing the diversity of available compounds for study and application .

Spirobrassinin is primarily recognized for its applications in agriculture as a natural herbicide and plant growth regulator. Its ability to modulate plant growth and enhance resistance against pathogens makes it valuable in sustainable agricultural practices. Additionally, due to its unique structure and biological activity, spirobrassinin is being investigated for potential therapeutic applications in medicine, particularly in cancer treatment due to its bioactive properties .

Interaction studies involving spirobrassinin have focused on its binding characteristics with various proteins associated with herbicidal action and plant growth regulation. For instance, molecular docking studies have elucidated the binding modes between spirobrassinin and target proteins like PSBD1. These studies reveal that interactions are primarily governed by van der Waals forces and hydrogen bonds, contributing to the stability and efficacy of the compound in biological systems . The quantitative analysis of these interactions provides insights into optimizing spirobrassinin's use in agricultural applications.

Several compounds share structural or functional similarities with spirobrassinin. Below is a comparison highlighting their uniqueness:

Each of these compounds contributes uniquely to the field of phytochemistry and offers different avenues for research into their biological activities and potential applications.

Spirobrassinin was first identified in 1987 during phytochemical investigations of UV-irradiated turnip (Brassica rapa) tissues. Early biosynthetic studies in the 1990s revealed its derivation from tryptophan via the glucosinolate pathway, with brassinin serving as a direct precursor. The compound’s stereochemical complexity—a spiro junction between oxindole and thiazolidine rings—posed synthetic challenges until 2001, when enantioselective synthesis confirmed its absolute configuration as (S)-(−)-spirobrassinin. This breakthrough enabled comparative studies of its antifungal activity and ecological interactions.

Classification as a Cruciferous Phytoalexin

As a phytoalexin, spirobrassinin is synthesized de novo by Brassicaceae species (e.g., Brassica oleracea, B. juncea) in response to biotic stressors like fungal pathogens (Leptosphaeria maculans) or abiotic elicitors such as UV radiation. It belongs to the indole-sulfur phytoalexin subgroup, characterized by:

Data synthesized from.

Unlike simpler indole derivatives, spirobrassinin’s spiro architecture enhances stability against enzymatic degradation by pathogens—a trait critical for its persistence in plant tissues.

Structural Uniqueness Among Plant-Derived Indole Compounds

The molecular formula $$ \text{C}{11}\text{H}{10}\text{N}2\text{OS}2 $$ (MW: 250.3 g/mol) conceals a stereochemically dense framework. Key features include:

• Spiro center: A quaternary carbon linking oxindole (indole-2-one) and 4’-methylthio-thiazolidine rings, creating a rigid V-shaped geometry.
• Chirality: The (S)-configured spiro center dictates enantioselective interactions with fungal enzymes, as shown in circular dichroism (CD) and X-ray crystallography studies.
• Thioether linkage: The methylthio group at C5’ enhances lipophilicity, facilitating membrane penetration in pathogenic fungi.

Comparative analysis with related alkaloids highlights its uniqueness:

• Camalexin: Lacks sulfur and spirocyclic topology.
• Spirotryprostatin: Shares spiro motif but incorporates a diketopiperazine ring instead of thiazolidine.

This structural hybridity enables spirobrassinin to interfere with multiple fungal cellular processes, including redox homeostasis and microtubule assembly.

Ecological and Defensive Significance in Brassicaceae Species

Spirobrassinin accumulation correlates with resistance to economically significant pathogens like Sclerotinia sclerotiorum and Rhizoctonia solani. Its ecological roles include:

• Direct antifungal action: Disruption of hyphal growth via thiol group alkylation and inhibition of mitochondrial ATP synthase.
• Chemical signaling: Synergistic interactions with glucosinolates amplify the “mustard oil bomb” defense mechanism upon tissue damage.
• Pathogen coevolution pressure: Fungal pathogens like Leptosphaeria maculans have evolved glucosyltransferases to detoxify spirobrassinin into inactive 3-β-D-glucosides, underscoring an evolutionary arms race.

Field studies in Brassica napus demonstrate that spirobrassinin concentrations spike 12–24 hours post-pathogen recognition, reaching inhibitory thresholds (>50 μM) against virulent Phoma lingam strains. However, its efficacy varies across Brassica cultivars, suggesting a trade-off between defense investment and growth resource allocation.

Molecular Formula (C₁₁H₁₀N₂OS₂) and Mass (250.3 g/mol)

Spirobrassinin is a naturally occurring phytoalexin with the molecular formula C₁₁H₁₀N₂OS₂ and a molecular weight of 250.3 g/mol [1] [2]. This compound is registered with the Chemical Abstracts Service (CAS) under the registry number 113866-40-3 [4]. The molecular structure of spirobrassinin consists of 11 carbon atoms, 10 hydrogen atoms, 2 nitrogen atoms, 1 oxygen atom, and 2 sulfur atoms, arranged in a specific three-dimensional configuration [2]. The monoisotopic mass of spirobrassinin is precisely 250.023455 atomic mass units, which is important for its identification in mass spectrometry analyses [3] [4].

Spirobrassinin is found naturally in various species of the Brassicaceae family, including Brassica oleracea, Brassica rapa, Brassica carinata, and Raphanus sativus [4]. The compound was first isolated and characterized as a phytoalexin, which is a defensive compound produced by plants in response to various stresses or pathogenic attacks [2] [4].

Functional Groups and Structural Features

Spirobrassinin contains several key functional groups that contribute to its chemical properties and reactivity [9] [10]. The primary functional groups present in spirobrassinin include:

• An indole moiety, which is a bicyclic aromatic heterocycle containing a nitrogen atom [10] [11]. This forms the core structure of one part of the molecule.

• A thiazole ring, which is a five-membered heterocyclic ring containing both nitrogen and sulfur atoms [12] [15].

• An amide group (C=O with adjacent NH) in the indole ring, which contributes to hydrogen bonding capabilities and influences the compound's solubility properties [10] [15].

• A methylthio group (SCH₃) attached to the thiazole ring, which provides additional functionality and reactivity to the molecule [15] [16].

These functional groups are arranged in a specific three-dimensional configuration that gives spirobrassinin its unique chemical properties [9] [12]. The presence of these functional groups allows spirobrassinin to participate in various chemical reactions and interactions, including hydrogen bonding, nucleophilic and electrophilic reactions, and coordination with metal ions [10] [11].

Spiro Configuration and Heterocyclic Elements

The name "spirobrassinin" derives from its distinctive spiro configuration, which is a key structural feature of this compound [12]. A spiro compound is characterized by two ring systems connected through a single common atom, known as the spiro atom [12]. In spirobrassinin, this spiro atom is a quaternary carbon that connects the indole and thiazole ring systems [12] [15].

The systematic name of spirobrassinin according to IUPAC nomenclature is Spiro[3H-indole-3,5'(4'H)-thiazol]-2(1H)-one, 2'-(methylthio)-, (3S)- [8]. This name reflects the spiro junction between the indole and thiazole rings at position 3 of the indole and position 5' of the thiazole [8] [12].

The heterocyclic elements in spirobrassinin include:

• The indole ring system, which forms the core aromatic system with a nitrogen atom at position 1 [12] [15].

• The thiazole ring, which contains nitrogen and sulfur atoms in a five-membered ring [12] [15].

• The spiro junction, which is the quaternary carbon connecting the two heterocyclic systems [12] [15].

The spiro configuration creates a three-dimensional structure with specific spatial arrangements of the functional groups [12]. This configuration is crucial for the biological activity and chemical properties of spirobrassinin [12] [28]. The heterocyclic elements contribute to the compound's ability to interact with various biological targets through hydrogen bonding, π-stacking, and other non-covalent interactions [15] [28].

Stereochemistry of Spirobrassinin

(S)-(-)-Spirobrassinin Enantiomer

Spirobrassinin contains a stereogenic center at the spiro carbon (C-3), which connects the indole and thiazole ring systems [5] [8]. This stereogenic center gives rise to two possible enantiomers: (S)-(-)-spirobrassinin and (R)-(+)-spirobrassinin [5]. The naturally occurring form of spirobrassinin is predominantly the (S)-(-)-enantiomer, which exhibits a negative optical rotation [4] [5].

The (S)-(-)-spirobrassinin enantiomer has been isolated from various cruciferous plants and has been the subject of extensive stereochemical studies [5] [6]. The S configuration at the spiro carbon means that, according to the Cahn-Ingold-Prelog priority rules, the groups are arranged in a counterclockwise manner when viewed from a specific perspective [5] [8].

Natural spirobrassinin exhibits a negative optical rotation, denoted as [α]D, which is a characteristic property used to identify and distinguish this enantiomer [4] [5]. The specific optical rotation value varies depending on the solvent and concentration used for the measurement [5] [6].

Absolute Configuration Determination

The absolute configuration of spirobrassinin has been determined through various analytical techniques [5] [13]. The primary methods used for this determination include:

• X-ray crystallography of derivatives: The absolute configuration of (S)-(-)-spirobrassinin was unequivocally confirmed by X-ray crystallographic analyses of 1-[1'S,4'R-(-)-camphanoyl] derivatives [5]. This technique provides direct visualization of the three-dimensional arrangement of atoms in the crystal structure, allowing for definitive determination of the absolute configuration [5] [19].

• Circular dichroism (CD) spectroscopy: The absolute configuration was also derived from the exciton calculated via CD methods [5] [13]. CD spectroscopy measures the differential absorption of left and right circularly polarized light by chiral molecules, providing information about their absolute configuration [13] [19].

• Chiral high-performance liquid chromatography (HPLC): This technique has been used to separate and analyze the enantiomers of spirobrassinin, contributing to the determination of its absolute configuration [5] [7].

The combination of these techniques has provided robust evidence for the S configuration at the spiro carbon of naturally occurring spirobrassinin [5] [13]. The absolute configuration is an essential aspect of spirobrassinin's structure, as it influences the compound's three-dimensional shape and, consequently, its interactions with biological targets [5] [13] [19].

Enantiomeric Enrichment Phenomena

An interesting stereochemical phenomenon observed with spirobrassinin is enantiomeric enrichment during chromatographic separations [5] [6] [17]. Studies have shown that when a racemic mixture of spirobrassinin is subjected to non-chiral chromatography, the enantiomeric composition of different fractions can vary significantly [5] [17].

This phenomenon, known as self-disproportionation of enantiomers or enantiomer self-disproportionation on achiral phase chromatography, has been documented for spirobrassinin and related compounds [17] [18] [20]. The enantiomeric excesses of two natural spirobrassinin fractions separated by non-chiral chromatography were found to be considerably different [17].

The mechanism of this enantiomeric enrichment is believed to involve differential interactions between homochiral and heterochiral associates of spirobrassinin molecules during the chromatographic process [17] [18] [20]. These interactions can lead to preferential retention or elution of one enantiomer over the other, even on achiral stationary phases [17] [20].

This phenomenon has practical implications for the isolation and purification of spirobrassinin enantiomers [17] [18]. It also provides insights into the non-covalent interactions that govern the behavior of spirobrassinin in solution and during chromatographic separations [17] [20] [27].

Physicochemical Properties

Spectroscopic Characteristics

Spirobrassinin exhibits distinctive spectroscopic characteristics that are valuable for its identification and structural analysis [14] [20] [21]. The key spectroscopic data for spirobrassinin include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR spectrum shows characteristic signals for aromatic protons (7.0-7.5 ppm), NH proton (10.0-11.0 ppm), CH₂ protons (4.0-4.5 ppm), and SCH₃ protons (2.5-2.7 ppm) [14] [21] [27].
  • ¹³C NMR spectrum displays signals for the spiro carbon (74-75 ppm), carbonyl carbon (178-180 ppm), thiazole carbon (164-165 ppm), aromatic carbons (110-145 ppm), and SCH₃ carbon (15-16 ppm) [14] [21] [27].

• Mass Spectrometry:

  • The mass spectrum of spirobrassinin shows a molecular ion peak at m/z 250, corresponding to its molecular weight [2] [24].
  • Characteristic fragmentation patterns are observed, which can be used for its identification in complex mixtures [24].

• Ultraviolet (UV) Spectroscopy:

  • Spirobrassinin exhibits absorption maxima in the UV region, which is characteristic of its conjugated system [23].

• Infrared (IR) Spectroscopy:

  • The IR spectrum shows characteristic absorption bands for the functional groups present in spirobrassinin, including the amide carbonyl, NH, and aromatic rings [14].

These spectroscopic characteristics provide valuable information about the structural features of spirobrassinin and are essential tools for its identification and purity assessment [14] [20] [21]. The NMR data, in particular, have been extensively used for the enantiomeric discrimination of spirobrassinin using chiral solvating agents [20] [21] [27].

Chromatographic Behavior

Spirobrassinin exhibits specific chromatographic behaviors that are important for its isolation, purification, and analysis [7] [17] [18]. The key aspects of its chromatographic behavior include:

• High-Performance Liquid Chromatography (HPLC):

  • Spirobrassinin can be analyzed using both reverse-phase and normal-phase HPLC systems [7] [17].
  • Chiral HPLC has been successfully employed for the separation and analysis of spirobrassinin enantiomers [7] [17].
  • The retention time of spirobrassinin varies depending on the column and conditions used, but it is typically well-resolved from related compounds [7] [17].

• Chiral Separation:

  • Complete enantiomeric resolution of spirobrassinin can be achieved using appropriate chiral stationary phases [7] [17] [18].
  • Chiral HPLC analysis has been used to determine the enantiomeric purity of natural and synthetic spirobrassinin samples [7] [17].

• Detection Methods:

  • UV detection is commonly used for the chromatographic analysis of spirobrassinin, typically at wavelengths corresponding to its absorption maxima [7] [17].
  • Mass spectrometry can also be coupled with HPLC for more sensitive and specific detection of spirobrassinin [24].

• Enantiomeric Enrichment:

  • As mentioned earlier, spirobrassinin exhibits enantiomeric enrichment during non-chiral chromatographic separations [17] [18].
  • This phenomenon has been observed during both column chromatography and thin-layer chromatography (TLC) [17] [18].

The chromatographic behavior of spirobrassinin is influenced by its structural features, including the presence of aromatic rings, hydrogen-bonding groups, and the spiro configuration [7] [17] [18]. Understanding these behaviors is crucial for developing effective methods for the isolation, purification, and analysis of spirobrassinin from natural sources or synthetic preparations [7] [17] [18].

Solubility and Stability Parameters

The solubility and stability of spirobrassinin are important parameters that influence its handling, storage, and potential applications [25] [26] [30]. The key aspects of its solubility and stability include:

• Solubility:

  • Spirobrassinin is soluble in various polar organic solvents, including dimethylformamide, chloroform, methanol, and other polar organic solvents [25] [30].
  • It exhibits poor solubility in aqueous solutions, which is consistent with its relatively hydrophobic nature [25] [30].
  • The solubility of spirobrassinin is influenced by its functional groups, particularly the amide group and the aromatic rings [25] [30].

• Stability:

  • Spirobrassinin is relatively stable under normal conditions but can be sensitive to oxidation [26].
  • The stability of spirobrassinin can be affected by various factors, including temperature, light, pH, and the presence of oxidizing agents [26].
  • Some derivatives of spirobrassinin, such as spirobrassinol, have been reported to be unstable during purification, indicating potential reactivity of certain functional groups [26].

• Storage:

  • Due to its potential sensitivity to oxidation, spirobrassinin is typically stored under inert conditions, protected from light and moisture [26].
  • Proper storage conditions are essential to maintain the integrity and purity of spirobrassinin samples [26].

• Chemical Reactivity:

  • The functional groups in spirobrassinin, particularly the methylthio group and the amide group, can participate in various chemical reactions [15] [16].
  • These reactions can be exploited for the synthesis of spirobrassinin derivatives but may also contribute to its degradation under certain conditions [15] [16] [26].